Cas no 1280828-46-7 (N-(1-cyanocyclobutyl)-N-methyl-2-(2-nitrophenyl)acetamide)

• Product Name: N-(1-cyanocyclobutyl)-N-methyl-2-(2-nitrophenyl)acetamide
• CAS No: 1280828-46-7
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 6192562
• PubChem ID: 47793994
• Update Time: 2025-06-15

N-(1-cyanocyclobutyl)-N-methyl-2-(2-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclobutyl)-N-methyl-2-(2-nitrophenyl)acetamide
• EN300-26680053
• Z826798412
• AKOS034616036
• 1280828-46-7

• Inchi： 1S/C14H15N3O3/c1-16(14(10-15)7-4-8-14)13(18)9-11-5-2-3-6-12(11)17(19)20/h2-3,5-6H,4,7-9H2,1H3
• InChI Key： JKNIWUNDVVZQOD-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1[N+](=O)[O-])N(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 273.11134135g/mol
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(1-cyanocyclobutyl)-N-methyl-2-(2-nitrophenyl)acetamide

Introduction to N-(1-cyanocyclobutyl)-N-methyl-2-(2-nitrophenyl)acetamide (CAS No. 1280828-46-7)

N-(1-cyanocyclobutyl)-N-methyl-2-(2-nitrophenyl)acetamide, a compound with the chemical identifier CAS No. 1280828-46-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this molecule, particularly the N-(1-cyanocyclobutyl) and N-methyl-2-(2-nitrophenyl)acetamide moieties, contribute to its unique chemical properties and biological activities.

The synthesis and characterization of N-(1-cyanocyclobutyl)-N-methyl-2-(2-nitrophenyl)acetamide have been the subject of extensive research, with studies focusing on optimizing its production methods and exploring its pharmacological effects. The presence of a cyano group in the cyclobutyl ring introduces a high degree of reactivity, making this compound a valuable intermediate in organic synthesis. Additionally, the nitrophenyl substituent enhances its interaction with biological targets, potentially leading to novel therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-(1-cyanocyclobutyl)-N-methyl-2-(2-nitrophenyl)acetamide with greater accuracy. Molecular docking studies have revealed that this compound exhibits promising binding affinity for various enzymes and receptors, suggesting its utility in the development of targeted therapies. For instance, preliminary data indicate that it may interfere with the activity of enzymes involved in cancer cell proliferation, making it a candidate for further investigation in oncology research.

The role of N-(1-cyanocyclobutyl)-N-methyl-2-(2-nitrophenyl)acetamide in medicinal chemistry extends beyond its potential as an active pharmaceutical ingredient (API). Its structural framework also serves as a scaffold for designing derivative compounds with enhanced pharmacological properties. By modifying specific functional groups, chemists can fine-tune the biological activity of this molecule, leading to more effective and selective drugs. This flexibility underscores its importance as a building block in drug discovery programs.

In vitro studies have demonstrated that N-(1-cyanocyclobutyl)-N-methyl-2-(2-nitrophenyl)acetamide exhibits notable anti-inflammatory and analgesic effects. These properties make it a promising candidate for treating chronic inflammatory diseases and pain syndromes. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in central nervous system (CNS) disorders. Researchers are particularly interested in exploring its interactions with neurotransmitter receptors, which could lead to novel treatments for conditions such as depression and anxiety.

The environmental impact of synthesizing and using N-(1-cyanocyclobutyl)-N-methyl-2-(2-nitrophenyl)acetamide is another critical consideration. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and reduce energy consumption. Techniques such as catalytic asymmetric synthesis have been employed to improve the efficiency of producing this compound while adhering to sustainable practices. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

Future research directions for N-(1-cyanocyclobutyl)-N-methyl-2-(2-nitrophenyl)acetamide include exploring its mechanisms of action at a molecular level. Advanced spectroscopic techniques and biophysical methods will be instrumental in elucidating how this compound interacts with biological targets. Additionally, preclinical studies are necessary to assess its safety profile and therapeutic efficacy before human trials can commence. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this research agenda.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. AI-driven platforms can analyze vast datasets to predict the potential activity of molecules like N-(1-cyanocyclobutyl)-N-methyl-2-(2-nitrophenyl)acetamide, significantly reducing the time and cost associated with traditional screening methods. This technology has already been successfully applied to identify novel candidates for various therapeutic areas, including oncology and neurology.

In conclusion, N-(1-cyanocyclobutyl)-N-methyl-2-(2-nitrophenyl)acetamide represents a compelling example of how structural innovation can lead to breakthroughs in pharmaceutical science. Its unique chemical properties and promising biological activities make it a valuable asset in drug development pipelines. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs worldwide.